Cas no 1246383-20-9 (5-Iodo-3-methylpicolinonitrile)

• Product Name: 5-Iodo-3-methylpicolinonitrile
• CAS No: 1246383-20-9
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 5743305
• PubChem ID: 66699212
• Update Time: 2023-11-10

5-Iodo-3-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-methylpicolinonitrile
• 1246383-20-9
• SCHEMBL480214

• Inchi： 1S/C7H5IN2/c1-5-2-6(8)4-10-7(5)3-9/h2,4H,1H3
• InChI Key： AMFYBHNXSRDWAL-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(C)=C1

Computed Properties

• Exact Mass: 243.94975g/mol
• Monoisotopic Mass: 243.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų